Cas no 196597-61-2 ((E)-2-(1,6,7,8-Tetrahydro-2H-indeno5,4-bfuran-8-ylidene)ethylamine)

• Product Name: (E)-2-(1,6,7,8-Tetrahydro-2H-indeno5,4-bfuran-8-ylidene)ethylamine
• CAS No: 196597-61-2
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 908299
• PubChem ID: 11019919
• Update Time: 2025-07-09

(E)-2-(1,6,7,8-Tetrahydro-2H-indeno5,4-bfuran-8-ylidene)ethylamine Chemical and Physical Properties

Names and Identifiers

• (E)-2-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-ylidene)ethylamine
• (2E)-2-(1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)ethana mine
• (E)-2-(1,6,7,8-Tetra
• (E)-2-(1,6,7,8-TETRAHYDRO-2H-INDENO[5,4-B]FURAN-8-YLIDENE)ETHYLAMINE,OFF-WHITE SOLID
• (E)-2-(6,7-dihydro-1H-indeno[5,4-b]furan-8(2H)-ylidene)ethanamine
• SCHEMBL338470
• DB-257897
• Ethanamine,2-(1,2,6,7-tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)-
• starbld0009130
• J-012707
• (2E)-2-(1,2,6,7-tetrahydrocyclopenta[e][1]benzofuran-8-ylidene)ethanamine
• (E)-2-(1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)ethan-1-amine
• 196597-61-2
• (E)-2-(1,6,7,8-Tetrahydro-2H-indeno5,4-bfuran-8-ylidene)ethylamine

• Inchi： 1S/C13H15NO/c14-7-5-10-2-1-9-3-4-12-11(13(9)10)6-8-15-12/h3-5H,1-2,6-8,14H2/b10-5+
• InChI Key： RYYNBBSULBXPJL-BJMVGYQFSA-N
• SMILES： O1CCC2=C1C=CC1CC/C(=C\CN)/C=12

Computed Properties

• Exact Mass: 201.11500
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 88-93°C
• Boiling Point: 387.3±21.0 °C at 760 mmHg
• Flash Point: 205.5±15.3 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 35.25000
• LogP: 2.61010
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(E)-2-(1,6,7,8-Tetrahydro-2H-indeno5,4-bfuran-8-ylidene)ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (E)-2-(1,6,7,8-Tetrahydro-2H-indeno5,4-bfuran-8-ylidene)ethylamine

Research Briefing on (E)-2-(1,6,7,8-Tetrahydro-2H-indeno5,4-bfuran-8-ylidene)ethylamine (CAS: 196597-61-2)

In recent years, the compound (E)-2-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-ylidene)ethylamine (CAS: 196597-61-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indeno-furan scaffold and ethylamine side chain, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of (E)-2-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-ylidene)ethylamine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to construct the indeno-furan core efficiently. The ethylamine side chain is introduced via a reductive amination step, ensuring high stereoselectivity for the (E)-isomer. These synthetic advancements have facilitated further exploration of the compound's biological activities.

Pharmacological studies have revealed that (E)-2-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-ylidene)ethylamine exhibits potent binding affinity for serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. This receptor profile suggests potential applications in neuropsychiatric disorders, such as depression, anxiety, and schizophrenia. In vitro and in vivo experiments have demonstrated that the compound modulates serotonin signaling pathways, leading to altered neuronal excitability and synaptic plasticity. These findings are supported by computational docking studies, which highlight key interactions between the compound and receptor binding sites.

Beyond its neuropharmacological effects, recent research has explored the compound's anti-inflammatory and anti-cancer properties. Preliminary data indicate that (E)-2-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-ylidene)ethylamine can inhibit pro-inflammatory cytokine production in macrophages and reduce tumor cell proliferation in certain cancer models. These effects are thought to arise from the compound's ability to interfere with NF-κB and MAPK signaling pathways. However, further studies are needed to elucidate the precise mechanisms and evaluate the therapeutic window.

In conclusion, (E)-2-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-ylidene)ethylamine (CAS: 196597-61-2) represents a versatile scaffold with broad pharmacological potential. Ongoing research aims to optimize its pharmacokinetic properties and assess its safety profile in preclinical models. The compound's unique structure and multifaceted biological activities make it a compelling candidate for future drug development efforts in neuropsychiatry, oncology, and immunology.